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Compound of Interest

Compound Name: MES sodium salt
CAS No.: 71119-23-8
Cat. No.: B011074
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(N-morpholino)ethanesulfonic acid (MES)
sodium salt buffer, a versatile and widely used buffering agent in biological and biochemical
research.

Core Properties and Effective pH Range

MES is a zwitterionic buffer, one of the "Good's buffers" developed for biological applications.[1]
Its key feature is a pKa value that is near physiological pH, making it an excellent choice for a
variety of experimental settings.[2] The effective buffering range of MES is generally
considered to be between pH 5.5 and 6.7.[3][4][5][6] This range is centered around its pKa of
approximately 6.1 at 25°C.[1][5]

One of the significant advantages of MES is its minimal interference with biological systems.[7]
It does not readily form complexes with most metal ions, making it a suitable non-coordinating
buffer for experiments involving metal-sensitive enzymes or reactions.[8][9] Specifically, it
shows weak binding with calcium, magnesium, and manganese ions, and negligible binding
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with copper(ll) ions.[10] MES is also valued for its chemical stability, minimal absorption in the
UV and visible spectral ranges, and for not being metabolized by bacteria or eukaryotic cells.[6]
[10][11]

Quantitative Data Summary

The effectiveness of a buffer is influenced by temperature. The pKa of MES, and consequently
its optimal buffering range, is temperature-dependent.

Property Value Notes
Chemical Formula CeH12NNaO4S [3]
Molecular Weight 217.22 g/mol [3]

pKa (at 20°C) 6.1 [10]

pKa (at 25°C) ~6.1 [1][5]
Effective pH Range 55-6.7 [31[4]1[5][6]
Temperature Dependence

(BoKalC) -0.011 [12]
Solubility in Water High (590 g/L) [10]

The negative temperature dependence indicates that the pKa of MES decreases as the
temperature increases.[12] Therefore, for experiments conducted at temperatures other than
20-25°C, it is crucial to adjust the pH at the working temperature.[12]

Experimental Protocol: Preparation of 0.1 M MES
Buffer

This protocol outlines the steps to prepare a 0.1 M MES buffer solution.
Materials:
e MES free acid (M.W.: 195.24 g/mol ) or MES sodium salt (M.W.: 217.22 g/mol )

e Deionized water (dH20)
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e Sodium hydroxide (NaOH) solution (e.g., 1 M or 10 M) for pH adjustment
¢ Hydrochloric acid (HCI) solution (e.g., 1 M) for pH adjustment

o Calibrated pH meter

 Stir plate and stir bar

e Graduated cylinders and beakers

e 0.22 um filter for sterilization (optional)

Procedure:

There are two common methods for preparing MES buffer:

Method 1: Starting with MES Free Acid[7][13]

e Dissolve MES Free Acid: For 1 liter of 0.1 M MES buffer, weigh out 19.52 g of MES free acid.
Add it to a beaker containing approximately 800 mL of dH20.

 Stir to Dissolve: Place the beaker on a stir plate and stir until the MES is completely
dissolved. The initial pH of this solution will be acidic, typically between 2.5 and 5.[2]

e Adjust pH: While continuously monitoring with a calibrated pH meter, slowly add the NaOH
solution to raise the pH to the desired value within the 5.5 to 6.7 range.

» Final Volume Adjustment: Once the target pH is reached, transfer the solutiontoa 1 L
graduated cylinder and add dHz0 to bring the final volume to 1 liter.

» Sterilization (Optional): If a sterile solution is required, filter it through a 0.22 pum filter.[7]
Autoclaving is not recommended as it can cause the MES solution to turn yellow, although
the pH may not change significantly.[1][2]

Method 2: Using both MES Free Acid and MES Sodium Salt[13]

e Prepare Stock Solutions: Prepare equimolar (e.g., 0.1 M) stock solutions of MES free acid
and MES sodium salt separately.
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Mix to Desired pH: Mix the two solutions in appropriate ratios until the desired pH is
achieved. The solution with a higher proportion of MES free acid will be more acidic, while
the one with more MES sodium salt will be more basic. This method is useful for creating
buffers of a specific pH without the need for extensive titration.

Storage: Store the prepared MES buffer at 2-8°C, where it can be stable for several months.[1]

[2]

Visualization of the Buffering Principle

The following diagram illustrates the relationship between pH, pKa, and the buffering capacity

of MES. The buffering capacity is maximal at the pKa, where the concentrations of the acidic

(protonated) and basic (deprotonated) forms of MES are equal.

Caption: Relationship between pH, pKa, and the forms of MES buffer.

Applications in Research and Development

MES buffer is a versatile tool with numerous applications in scientific research:

Biochemistry and Molecular Biology: It is extensively used in enzyme assays, protein
purification, and electrophoresis (e.g., SDS-PAGE).[3][7][11]

Cell Culture: MES is suitable for preparing culture media for yeast, bacteria, and mammalian
cells.[6][14] It is particularly useful for plant cell cultures at low concentrations.[6]

Chromatography: It serves as a buffer in various chromatography techniques, including
cation exchange, hydroxyapatite, gel-filtration, and hydrophobic interaction chromatography.
[6][11]

Pharmaceutical Research: In drug formulation studies, MES buffers help in assessing the
stability of drugs under different pH conditions.[7]

Diagnostic Assays: It provides stable reaction conditions, ensuring accuracy and
reproducibility in many diagnostic assays.[7]

Limitations and Considerations
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While MES is a robust buffer, there are some limitations to consider:

 Toxicity in Plants: It can be toxic to plants at concentrations higher than 10 mM.[14]

o Temperature Sensitivity: As with most amine-based buffers, the pKa of MES is sensitive to
temperature changes, which must be accounted for in experimental design.[12][15]

e Autoclaving: As mentioned, autoclaving can lead to the degradation of MES, indicated by a
yellow discoloration.[1][2]

« Interference: It may interfere with phenolic oxidation by peroxidases.[6]

In conclusion, MES sodium salt is a highly effective and versatile buffer for a wide range of
applications in research and drug development, particularly when a stable pH in the slightly
acidic range of 5.5 to 6.7 is required. Its low reactivity with metal ions and biological inertness
make it a preferred choice in many experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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